Cas no 1951444-68-0 (Methyl 4-fluoro-3-methoxy-5-nitrobenzoate)

• Product Name: Methyl 4-fluoro-3-methoxy-5-nitrobenzoate
• CAS No: 1951444-68-0
• MF: C₉H₈FNO₅
• MW: 229.161926269531
• MDL: MFCD28968078
• CID: 4761133
• PubChem ID: 118993517
• Update Time: 2025-05-25

Methyl 4-fluoro-3-methoxy-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluoro-3-methoxy-5-nitrobenzoate
• SY259609
• CL9478
• 1951444-68-0
• MFCD28968078
• DTXSID401205257
• Benzoic acid, 4-fluoro-3-methoxy-5-nitro-, methyl ester
• AKOS027335056
• Methyl4-fluoro-3-methoxy-5-nitrobenzoate
• SCHEMBL23077387
• AS-46364

• MDL： MFCD28968078
• Inchi： 1S/C9H8FNO5/c1-15-7-4-5(9(12)16-2)3-6(8(7)10)11(13)14/h3-4H,1-2H3
• InChI Key： XGBXDFAPUUAAHB-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(=O)OC)=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.03865052g/mol
• Monoisotopic Mass: 229.03865052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4

Additional information on Methyl 4-fluoro-3-methoxy-5-nitrobenzoate

Methyl 4-fluoro-3-methoxy-5-nitrobenzoate: A Comprehensive Overview

Methyl 4-fluoro-3-methoxy-5-nitrobenzoate, also known by its CAS number 1951444-68-0, is a versatile organic compound with significant applications in various fields of chemistry. This compound is a methyl ester derivative of 4-fluoro-3-methoxy-5-nitrobenzoic acid, characterized by its unique structure and chemical properties. The molecule consists of a benzoate backbone with substituents at the 3, 4, and 5 positions, including a methoxy group (-OCH3), a fluoro group (-F), and a nitro group (-NO2). These functional groups contribute to the compound's reactivity and make it an interesting subject for both academic and industrial research.

The synthesis of 4-fluoro-3-methoxy-5-nitrobenzoate derivatives has been extensively studied, with researchers exploring various methods to optimize the reaction conditions. Recent advancements in catalytic processes have enabled the efficient production of this compound, ensuring high yields and purity. The methyl ester form is particularly valuable due to its stability and ease of handling, making it suitable for large-scale production in industries such as pharmaceuticals and agrochemicals.

One of the most notable applications of methyl 4-fluoro-3-methoxy-5-nitrobenzoate is in the field of drug discovery. The compound serves as a key intermediate in the synthesis of bioactive molecules, including potential anti-inflammatory agents and anticancer drugs. Its ability to undergo various nucleophilic substitutions and additions makes it a valuable building block in organic synthesis. Recent studies have highlighted its role in developing novel therapeutic agents that target specific cellular pathways, demonstrating its potential in advancing medical treatments.

In addition to its pharmaceutical applications, 4-fluoro-3-methoxy-5-nitrobenzoate has found utility in materials science. Researchers have investigated its use as a precursor for advanced polymers and coatings, leveraging its chemical reactivity to create materials with enhanced mechanical and thermal properties. The compound's ability to form stable bonds under mild conditions has made it an attractive option for developing high-performance materials used in aerospace and electronics industries.

The chemical stability of methyl 4-fluoro-3-methoxy-5-nitrobenzoate is another factor that contributes to its widespread use. Studies have shown that the compound exhibits excellent resistance to hydrolysis under normal storage conditions, ensuring its shelf life and reliability in industrial processes. Furthermore, its compatibility with various solvents makes it suitable for use in both batch and continuous manufacturing systems.

From an environmental perspective, the synthesis and application of 4-fluoro-3-methoxy-5-nitrobenzoate derivatives have been scrutinized for their eco-friendliness. Recent research has focused on developing green chemistry approaches to minimize waste generation and reduce energy consumption during production. These efforts align with global sustainability goals and highlight the compound's role in promoting environmentally responsible practices within the chemical industry.

In conclusion, methyl 4-fluoro-3-methoxy-5-nitrobenzoate stands as a pivotal compound in modern chemistry, offering diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies, positions it as a key player in driving innovation across industries. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.